Cas no 68301-92-8 (Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate)

• Product Name: Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate
• CAS No: 68301-92-8
• MF: C₁₆H₁₂ClNO₄
• MW: 318
• MDL: MFCD00139144
• CID: 3029393
• Update Time: 2025-05-27

Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-CHLORO-2-METHYL-5-OXO-5H-CHROMENO[2,3-B]PYRIDINE-3-CARBOXYLATE
• 5H-[1]Benzopyrano[2,3-b]pyridine-3-carboxylic acid, 7-chloro-2-methyl-5-oxo-, ethyl ester
• Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

• MDL： MFCD00139144
• Inchi： InChI=1S/C16H12ClNO4/c1-3-21-16(20)10-7-12-14(19)11-6-9(17)4-5-13(11)22-15(12)18-8(10)2/h4-7H,3H2,1-2H3
• InChI Key： HMFNAWDNCYJPGP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N=C2C(=C1)C(=O)C3=C(O2)C=CC(=C3)Cl)C

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 491.2±45.0 °C at 760 mmHg
• Flash Point: 250.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

Comprehensive Overview of Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate (CAS No. 68301-92-8)

Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate (CAS No. 68301-92-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the chromenopyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent at the 7-position and a methyl group at the 2-position enhances its reactivity and potential applications. Researchers are particularly interested in its role as a precursor in the synthesis of bioactive molecules, given its unique structural features.

In recent years, the demand for chromenopyridine derivatives has surged due to their potential in drug discovery. Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate is no exception, with studies highlighting its utility in developing antimicrobial and anti-inflammatory agents. The compound's ester functionality makes it a versatile intermediate for further chemical modifications. Its CAS No. 68301-92-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

One of the key trends driving interest in this compound is the growing focus on sustainable synthesis methods. Researchers are exploring eco-friendly approaches to produce Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate with minimal environmental impact. This aligns with the broader shift toward green chemistry, a topic frequently discussed in scientific forums and search engines. The compound's potential in catalysis and material science further expands its applications beyond traditional domains.

The structural complexity of Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate also makes it a subject of computational chemistry studies. Advanced molecular modeling techniques are employed to predict its interactions with biological targets, a topic often queried in AI-driven research platforms. Additionally, its spectroscopic properties are widely analyzed, with NMR and IR data being commonly searched by chemists for verification purposes.

Another area of interest is the compound's potential in photodynamic therapy (PDT), a cutting-edge medical treatment for certain conditions. The chromenopyridine core of CAS No. 68301-92-8 exhibits light-sensitive properties, making it a candidate for PDT applications. This connection to biomedical innovation has increased its visibility in both academic literature and online searches.

In summary, Ethyl 7-chloro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate (CAS No. 68301-92-8) is a multifaceted compound with broad implications in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity profile continue to inspire research, while its alignment with contemporary trends like green chemistry and computational analysis ensures its enduring relevance. As scientific inquiry evolves, this compound is poised to remain a focal point in the quest for innovative solutions.